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Compound of Interest

Compound Name: Isocuparenal

Cat. No.: B161248

Get Quote

Disclaimer: Information regarding Isocuparenal (CAS 16982-01-7) is extremely limited in

publicly available scientific literature and safety databases. The following notes are compiled

from the sparse information available from chemical suppliers. Researchers, scientists, and

drug development professionals should exercise extreme caution and conduct a thorough risk

assessment before handling this compound. The absence of comprehensive safety and

biological data necessitates treating Isocuparenal as a substance of unknown toxicity.

Chemical and Physical Properties
Isocuparenal is a sesquiterpenoid natural product isolated from Lepidozia reptans.[1] Basic

chemical and physical properties are summarized below.
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Property Value Source

CAS Number 16982-01-7 [1]

Molecular Formula C₁₅H₂₀O [1]

Molecular Weight 216.32 g/mol [1]

Physical Description Powder [1]

Purity ≥98%

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Handling and Storage
Proper storage is crucial to maintain the integrity of Isocuparenal.

Storage Conditions:

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.

In Solvent: Store solutions at -80°C for up to 6 months or at -20°C for up to 1 month.

It is recommended to re-examine the efficacy of solutions stored at -20°C for more than one

month.

Avoid repeated freeze-thaw cycles.

General Handling:

Handle in a well-ventilated area.

Avoid generating dust.

Keep containers tightly closed when not in use.

Safety Precautions
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Note: A specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for

Isocuparenal (CAS 16982-01-7) could not be located in the conducted search. Therefore, the

toxicological properties have not been fully investigated. The following are general safety

precautions for handling chemicals of unknown toxicity and should be considered the minimum

requirement.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

First Aid Measures (General Recommendations):

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

In Case of Skin Contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical advice.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

A workflow for handling a chemical with unknown hazards is outlined below.

Caption: Workflow for handling a chemical of unknown toxicity.

Experimental Protocols and Biological Activity
There is a significant lack of published data regarding the biological activity of Isocuparenal.
The search did not yield any specific experimental protocols, such as cell-based assays, animal

studies, or biochemical assays. One vendor notes its potential use in life sciences research but

does not provide specific applications or citations directly involving Isocuparenal.
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Without established biological targets or activities, it is not possible to provide detailed

experimental protocols or to create meaningful diagrams of signaling pathways. Researchers

interested in this compound will need to perform initial screening and dose-response

experiments to determine its biological effects and potency.

A general workflow for investigating a novel compound is presented below.

Compound Acquisition

Literature Review

Hypothesis Generation

Assay Development

In Vitro Screening

Hit Identification

Dose-Response Studies

Mechanism of Action Studies

In Vivo Testing
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Caption: General workflow for novel compound investigation.

Conclusion
Isocuparenal is a natural product with limited available data. All handling and experimental

procedures should be conducted with the utmost caution, assuming the compound is

hazardous. The information provided here should be supplemented with a thorough, institution-

specific risk assessment before any work is initiated. Further research is required to elucidate

the biological activity and safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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